Cas no 53213-34-6 (Benzenamine, N-[2-(trimethoxysilyl)ethyl]-)

Benzenamine, N-[2-(trimethoxysilyl)ethyl]- structure
53213-34-6 structure
Product Name:Benzenamine, N-[2-(trimethoxysilyl)ethyl]-
CAS No:53213-34-6
MF:C11H19NO3Si
MW:241.358964204788
CID:357785
PubChem ID:22019912
Update Time:2025-04-19

Benzenamine, N-[2-(trimethoxysilyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-[2-(trimethoxysilyl)ethyl]-
    • N-(2-trimethoxysilylethyl)aniline
    • 53213-34-6
    • N-[2-(Trimethoxysilyl)ethyl]aniline
    • SCHEMBL555223
    • DTXSID20621594
    • N-(2-(Trimethoxysilyl)ethyl)aniline
    • Inchi: 1S/C11H19NO3Si/c1-13-16(14-2,15-3)10-9-12-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3
    • InChI Key: JDDAMKOBLWFNCZ-UHFFFAOYSA-N
    • SMILES: [Si](CCNC1C=CC=CC=1)(OC)(OC)OC

Computed Properties

  • Exact Mass: 241.11347
  • Monoisotopic Mass: 241.11342000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.7Ų

Experimental Properties

  • PSA: 39.72
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